Cas no 2248321-07-3 (7-[(2-Methylpropan-2-yl)oxycarbonyl]-2,4,5,6-tetrahydropyrazolo[3,4-b]pyridine-3-carboxylic acid)

• Product Name: 7-[(2-Methylpropan-2-yl)oxycarbonyl]-2,4,5,6-tetrahydropyrazolo[3,4-b]pyridine-3-carboxylic acid
• CAS No: 2248321-07-3
• MF: C₁₂H₁₇N₃O₄
• MW: 267.281082868576
• CID: 6305086
• PubChem ID: 137937808
• Update Time: 2025-05-22

7-[(2-Methylpropan-2-yl)oxycarbonyl]-2,4,5,6-tetrahydropyrazolo[3,4-b]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2248321-07-3
• EN300-6509235
• 7-[(tert-butoxy)carbonyl]-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
• 7-[(2-Methylpropan-2-yl)oxycarbonyl]-2,4,5,6-tetrahydropyrazolo[3,4-b]pyridine-3-carboxylic acid

• Inchi： 1S/C12H17N3O4/c1-12(2,3)19-11(18)15-6-4-5-7-8(10(16)17)13-14-9(7)15/h4-6H2,1-3H3,(H,13,14)(H,16,17)
• InChI Key： WOCWGKHRIURESZ-UHFFFAOYSA-N
• SMILES： O(C(N1C2C(=C(C(=O)O)NN=2)CCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 267.12190603g/mol
• Monoisotopic Mass: 267.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 95.5Ų

Additional information on 7-[(2-Methylpropan-2-yl)oxycarbonyl]-2,4,5,6-tetrahydropyrazolo[3,4-b]pyridine-3-carboxylic acid

7-[(2-Methylpropan-2-yl)oxycarbonyl]-2,4,5,6-tetrahydropyrazolo[3,4-b]pyridine-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2248321-07-3, known as 7-[(2-Methylpropan-2-yl)oxycarbonyl]-2,4,5,6-tetrahydropyrazolo[3,4-b]pyridine-3-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of tetrahydropyrazolopyridines, which are known for their potential as drug candidates due to their unique structural features and bioactivity profiles.

The tetrahydropyrazolo[3,4-b]pyridine core of this molecule is a bicyclic structure that combines the properties of pyrazole and pyridine rings. The presence of the (2-Methylpropan-2-yl)oxycarbonyl group at the 7-position introduces steric bulk and enhances the molecule's lipophilicity, which can improve its bioavailability. Additionally, the carboxylic acid group at the 3-position plays a crucial role in modulating the molecule's acidity and hydrogen bonding capabilities, making it a versatile scaffold for further chemical modifications.

Recent studies have highlighted the potential of this compound as a lead structure for the development of novel therapeutic agents. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that analogs of this compound exhibit potent inhibitory activity against certain kinases involved in cancer progression. The tetrahydropyrazolo[3,4-b]pyridine framework has also been shown to possess anti-inflammatory and antioxidant properties, further underscoring its therapeutic potential.

The synthesis of 7-[(2-Methylpropan-2-yl)oxycarbonyl]-2,4,5,6-tetrahydropyrazolo[3,4-b]pyridine-3-carboxylic acid involves a multi-step process that typically begins with the preparation of the pyrazolopyridine core. Key steps include cyclization reactions to form the bicyclic structure and subsequent functionalization to introduce the desired substituents. The use of microwave-assisted synthesis has been reported to significantly accelerate this process while maintaining high yields and purity.

In terms of pharmacokinetics, this compound exhibits favorable absorption profiles in preclinical models. Studies conducted in rats indicate that oral administration leads to rapid uptake and systemic distribution. The presence of the (2-Methylpropan-2-yl)oxycarbonyl group appears to enhance gut permeability without compromising metabolic stability. These findings suggest that this compound could serve as an effective orally administered drug candidate.

One area where this compound has shown particular promise is in the treatment of neurodegenerative diseases such as Alzheimer's disease. Research published in *Nature Communications* revealed that derivatives of this compound can modulate key pathways involved in amyloid-beta aggregation and tau phosphorylation. The carboxylic acid group at the 3-position was identified as critical for these effects, suggesting that further optimization could lead to more potent therapeutic agents.

From an environmental perspective, the synthesis and disposal of 7-[(2-Methylpropan-2-yl)oxycarbonyl]-2,4,5,6-tetrahydropyrazolo[3,4-b]pyridine-3-carboxylic acid have been designed with sustainability in mind. Green chemistry principles have been incorporated into its production process to minimize waste and reduce energy consumption. Additionally, studies on its biodegradability indicate that it undergoes rapid microbial degradation under aerobic conditions.

In conclusion,7-[(2-Methylpropan-2-yl)oxycarbonyl]-2,4,5,6-tetrahydropyrazolo[3,4-b]pyridine-3-carboxylic acid represents a cutting-edge molecule with immense potential in drug discovery and development. Its unique structural features and promising pharmacological profile make it a valuable asset for researchers in academia and industry alike. As ongoing studies continue to uncover new applications for this compound,tetrahydropyrazolopyridines are poised to play a pivotal role in advancing modern medicine.